Cas no 6002-37-5 ( )

• Product Name: &nbsp
• CAS No: 6002-37-5
• MF: C₁₂H₂₀P
• MW: 195.260964393616
• CID: 951081
• PubChem ID: 6333792
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• tert-butyl-dimethyl-phenylphosphanium
• AC1O3PF8
• AG-G-14487
• CTK5B0858
• DIMETHYL-PHENYL-TERT-BUTYL-PHOSPHANIUM
• SCHEMBL21105437
• DTXSID40422787
• 6002-37-5
•  

• Inchi： 1S/C12H20P/c1-12(2,3)13(4,5)11-9-7-6-8-10-11/h6-10H,1-5H3/q+1
• InChI Key： SKVNTPIFLONROE-UHFFFAOYSA-N
• SMILES： [P+](C)(C)(C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 195.1304
• Monoisotopic Mass: 299.144077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 2.5

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: 4.38580